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Compound of Interest

Compound Name: Melanotan |

Cat. No.: B1666627

Introduction

Melanotan | (MT-1), also known as Afamelanotide, is a synthetic peptide analog of the
endogenous alpha-melanocyte-stimulating hormone (a-MSH).[1][2] It is a potent, non-selective
agonist of the melanocortin receptors (MCRS), with high selectivity for the melanocortin 1
receptor (MC1R).[3][4] In research settings, Melanotan | is a valuable tool for investigating the
MCA1R signaling pathway, which is a key regulator of melanin synthesis and skin pigmentation.
[4][5][6] Proper reconstitution of lyophilized Melanotan I is a critical first step to ensure its
stability, potency, and the reproducibility of experimental results. These application notes
provide detailed protocols and data for the reconstitution and storage of Melanotan | for
laboratory research.

Data Presentation: Storage and Stability

Lyophilized Melanotan I is stable for extended periods when stored correctly. Once
reconstituted, the peptide's stability is dependent on the storage conditions and the diluent
used.

Table 1: Storage Conditions and Stability of Melanotan |
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Storage Duration of
Form . Notes
Temperature Stability
Shipped as a
lyophilized powder, no
Lyophilized Powder Room Temperature Up to 3 weeks[7][8] refrigeration is

required during transit.
[91[10]

Refrigerator (2-8°C)

Up to 2 years[9]

Protect from light.[9]

Freezer (< -18°C)

Up to 3 years[7][8][9]

Recommended for

long-term storage.[7]

[8]

Reconstituted Solution

Refrigerator (2-8°C)

2-7 days[7][8], up to 8
weeks[10]

Must be refrigerated
after reconstitution.[9]
[10][11] Avoid placing
in refrigerator doors to
prevent temperature

fluctuations.[9]

Freezer (< -18°C)

For future/long-term
use[7][8]

Some protocols
advise against
freezing reconstituted
peptides.[10][11] If
freezing, it is
recommended to add
a carrier protein (e.g.,
0.1% HSA or BSA)
and avoid repeated

freeze-thaw cycles.[7]

[8]

Table 2: Common Reconstitution Diluents
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Diluent

Key Characteristics

Recommended Use

Bacteriostatic Water (BAC)

Contains 0.9% benzyl alcohol

as a preservative.[12][13]

Ideal for multi-use vials, as the
preservative inhibits bacterial
growth for up to 28 days.[12]
[13][14]

Sterile Water for Injection

Purified, sterile water with no

preservatives.[12]

Strictly for single-use vials.
Once opened, any unused
portion should be discarded to
prevent contamination.[10][12]
[15]

1% Acetic Acid (Sterile)

Can improve solubility for

certain peptides.

Recommended by some
suppliers to achieve an initial
concentration of at least 100
pg/ml before further dilution.[7]

Experimental Protocols
Protocol 1: Reconstitution of Melanotan | using
Bacteriostatic Water

This protocol details the standard procedure for reconstituting a 10 mg vial of lyophilized

Melanotan I to a final concentration of 5 mg/mL.

Materials:

Methodology:

Alcohol preparation pads

Vial of lyophilized Melanotan | (10 mg)

Vial of Bacteriostatic Water (BAC)

Sterile 1 mL or 3 mL syringe with a needle (29-30 gauge recommended)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Preparation: Before beginning, allow the vial of lyophilized Melanotan | and the
bacteriostatic water to equilibrate to room temperature.[16] Clean the work surface and
disinfect the rubber stoppers on both vials with an alcohol pad.[17]

Solvent Withdrawal: Using a sterile syringe, draw 2 mL of bacteriostatic water.[9]

Injection of Solvent: Slowly inject the 2 mL of bacteriostatic water into the vial of lyophilized
Melanotan 1.[9] Crucially, angle the needle so the water runs down the inside wall of the vial,
avoiding direct injection onto the lyophilized powder. This minimizes foaming and potential
degradation of the peptide.[11][17][18]

Dissolution: Gently swirl the vial in a circular motion or roll it between your hands until the
powder is completely dissolved.[10][11][17][18] Do not shake or vortex the vial, as this can
damage the peptide structure.[10] The final solution should be clear and free of any
particulate matter.[11][17]

Storage: Once reconstituted, the solution must be stored in a refrigerator at 2°C to 8°C and
protected from light.[9][10][11] The reconstituted peptide is stable for up to 6-8 weeks under
these conditions.[9][10] Label the vial with the concentration (5 mg/mL) and the date of
reconstitution.

Table 3: Example Dosing Calculation (Reconstituted at 5 mg/mL)

Calculation
. (Volume = Volume to Draw Units on a U-100

Desired Dose ) ] .
DoselConcentratio  (mL) Insulin Syringe
n)

0.25 mg 0.25 mg /5 mg/mL 0.05 mL 5 units

0.5mg 0.5 mg /5 mg/mL 0.1 mL 10 units

1.0 mg 1.0 mg /5 mg/mL 0.2mL 20 units

Visualizations

Melanotan | Reconstitution Workflow
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The following diagram illustrates the standard workflow for the sterile reconstitution of
lyophilized Melanotan I.
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and Diluent to RT
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and Vial Stoppers

. J
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J
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Caption: Workflow for reconstituting lyophilized Melanotan I.

Melanotan | Signaling Pathway

Melanotan | functions by activating the MC1R, which initiates a downstream signaling cascade
leading to melanogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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